Cas no 1807933-87-4 (hydrochloride)

• Product Name: hydrochloride
• CAS No: 1807933-87-4
• MF: C₇H₁₆ClNS
• MW: 181.72663974762
• MDL: MFCD32735411
• CID: 5191787
• PubChem ID: 119031912
• Update Time: 2025-10-28

hydrochloride Chemical and Physical Properties

Names and Identifiers

• hydrochloride

• MDL： MFCD32735411
• Inchi： 1S/C7H15NS.ClH/c1-9-7-5-3-2-4-6(7)8;/h6-7H,2-5,8H2,1H3;1H/t6-,7-;/m0./s1
• InChI Key： LJAFSCLCEZRJDW-LEUCUCNGSA-N
• SMILES： S([C@H]1CCCC[C@@H]1N)C.Cl

Additional information on hydrochloride

Comprehensive Overview of Hydrochloride (CAS No. 1807933-87-4): Properties, Applications, and Market Insights

The compound Hydrochloride (CAS No. 1807933-87-4) is a widely studied chemical entity with significant relevance in pharmaceutical and industrial applications. Its unique properties make it a valuable component in various formulations, particularly in drug development and specialty chemicals. This article delves into the key characteristics, uses, and emerging trends surrounding this compound, addressing common queries such as "what is hydrochloride used for" and "hydrochloride solubility and stability."

Chemically, Hydrochloride salts are formed by the reaction of organic bases with hydrochloric acid, resulting in improved solubility and bioavailability. The CAS No. 1807933-87-4 specifically refers to a distinct molecular configuration that has garnered attention for its potential in therapeutic applications. Researchers frequently investigate "hydrochloride salt formation mechanism" to optimize drug delivery systems, as this process enhances the physical and chemical stability of active pharmaceutical ingredients (APIs).

In pharmaceutical contexts, Hydrochloride derivatives are often employed to improve drug absorption and efficacy. Current industry trends show growing interest in "hydrochloride vs free base comparison" as formulators seek to balance solubility and controlled release properties. The compound with CAS No. 1807933-87-4 has demonstrated particular promise in this regard, with studies focusing on its "pH-dependent dissolution profile" and compatibility with various excipients.

The analytical characterization of Hydrochloride (CAS No. 1807933-87-4) involves advanced techniques such as X-ray diffraction and thermal analysis. Quality control laboratories frequently search for "hydrochloride purity testing methods" and "spectroscopic identification of hydrochloride salts" to ensure batch-to-batch consistency. These analytical procedures are crucial for meeting regulatory requirements in pharmaceutical manufacturing.

From a commercial perspective, the global market for Hydrochloride compounds continues to expand, driven by increasing demand in the pharmaceutical sector. Market analysts often track "hydrochloride API market growth" and "key manufacturers of hydrochloride salts" to identify investment opportunities. The specific variant with CAS No. 1807933-87-4 has shown steady growth in preclinical research applications.

Environmental considerations regarding Hydrochloride compounds have also gained attention, with researchers exploring "green synthesis of hydrochloride salts" and "biodegradable hydrochloride formulations." The compound referenced by CAS No. 1807933-87-4 is subject to these sustainability initiatives, particularly in optimizing synthetic routes to minimize waste generation.

In formulation science, the physical properties of Hydrochloride salts remain a focal point. Frequent searches include "hydrochloride hygroscopicity control" and "crystal engineering of hydrochloride forms," reflecting the industry's need to address stability challenges. The specific characteristics of CAS No. 1807933-87-4 in these contexts are actively being investigated in academic and industrial laboratories worldwide.

Looking ahead, innovation in Hydrochloride chemistry continues to evolve, with particular emphasis on "novel hydrochloride delivery systems" and "hydrochloride salt selection strategies." The compound identified by CAS No. 1807933-87-4 represents an important case study in these developments, offering insights that may shape future pharmaceutical and specialty chemical applications.